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Compound of Interest

Compound Name: Streptovitacin A

Cat. No.: B1681763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Streptovitacin A is a member of the glutarimide group of antibiotics and is known for its potent

antifungal and cytotoxic activities.[1] Its primary mechanism of action is the inhibition of protein

synthesis in eukaryotic cells.[2][3][4][5] This document provides detailed protocols for the

proper dissolution of Streptovitacin A for in vitro cell culture applications, ensuring optimal

performance and reproducibility in experimental settings.

Solubility and Storage
Streptovitacin A is a solid powder that is soluble in Dimethyl Sulfoxide (DMSO).[6] For cell

culture applications, it is crucial to prepare a concentrated stock solution in an appropriate

solvent and then dilute it to the final working concentration in the cell culture medium. The final

concentration of the solvent in the medium should be carefully controlled to avoid cytotoxicity.
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Property Data

Appearance Solid powder

Recommended Solvent DMSO

Storage of Solid

Store at 0 - 4°C for the short term (days to

weeks) or -20°C for the long term (months to

years). The product should be kept dry and in

the dark.

Stock Solution Storage

Store stock solutions at 0 - 4°C for the short

term (days to weeks) or -20°C for the long term

(months).

DMSO Tolerance in Cell Culture

Most cell lines can tolerate up to 0.5% DMSO

without significant cytotoxicity.[7] A

concentration of 0.1% DMSO is considered safe

for almost all cell types.[7] It is recommended to

perform a dose-response curve for your specific

cell line to determine the maximum tolerated

DMSO concentration.[8][9][10]

Experimental Protocols
Preparation of a 10 mM Streptovitacin A Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Streptovitacin A. The

molecular weight of Streptovitacin A is 297.35 g/mol .

Materials:

Streptovitacin A (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Carefully weigh out 1 mg of Streptovitacin A powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of Streptovitacin
A (MW: 297.35 g/mol ), the required volume of DMSO can be calculated as follows:

Moles = Mass / Molecular Weight = 0.001 g / 297.35 g/mol = 3.36 x 10⁻⁶ mol

Volume (L) = Moles / Concentration = 3.36 x 10⁻⁶ mol / 0.010 mol/L = 3.36 x 10⁻⁴ L = 336

µL

Dissolution: Add 336 µL of anhydrous, sterile DMSO to the microcentrifuge tube containing

the Streptovitacin A powder.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Visually inspect

the solution to ensure there are no visible particles.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.

Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the 10 mM stock solution to a final working concentration

in cell culture medium. The final DMSO concentration should be kept below the cytotoxic level

for the specific cell line being used (typically ≤ 0.5%).

Example: Preparing a 10 µM Working Solution

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock

solution by diluting the 10 mM stock solution 1:10 in sterile cell culture medium or PBS. For

example, add 10 µL of the 10 mM stock to 90 µL of medium.
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Final Dilution: To prepare a final concentration of 10 µM, dilute the 1 mM intermediate stock

solution 1:100 in the final volume of cell culture medium. For example, add 10 µL of the 1

mM intermediate solution to 990 µL of cell culture medium in a well of a culture plate.

Calculation of Final DMSO Concentration:

If you add 1 µL of a 10 mM stock solution (in 100% DMSO) directly to 1 mL of cell culture

medium to achieve a 10 µM final concentration, the final DMSO concentration will be:

(1 µL DMSO / 1001 µL total volume) * 100% ≈ 0.1%

This concentration is generally well-tolerated by most cell lines.[7][11]

Visualizations
Experimental Workflow
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Workflow for Preparing Streptovitacin A for Cell Culture

Stock Solution Preparation

Working Solution Preparation

Weigh Streptovitacin A

Dissolve in DMSO

Vortex to Mix

Store at -20°C

Thaw Stock Solution

Use as needed

Dilute in Culture Medium

Add to Cell Culture

Click to download full resolution via product page

Caption: Experimental workflow for Streptovitacin A solution preparation.
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Mechanism of Action: Inhibition of Eukaryotic Protein
Synthesis
Caption: Streptovitacin A inhibits protein synthesis by binding to the 60S ribosomal subunit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

